4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride
Overview
Description
“4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride” is likely a derivative of piperidine, which is a common structure in many pharmaceutical drugs. The benzyloxy group at the 4th position and the two fluorine atoms at the 3rd position could potentially alter the properties and reactivity of the piperidine ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the benzyloxy group and the two fluorine atoms onto a piperidine ring. This could potentially be achieved through various organic chemistry reactions such as nucleophilic substitution or electrophilic aromatic substitution .Molecular Structure Analysis
The molecule likely has a six-membered piperidine ring, with a benzyloxy group attached at the 4th carbon and two fluorine atoms attached at the 3rd carbon. The presence of these groups could potentially influence the molecule’s shape, reactivity, and interactions with other molecules .Chemical Reactions Analysis
The reactivity of “this compound” would likely be influenced by the electron-donating benzyloxy group and the electron-withdrawing fluorine atoms. These groups could potentially make the molecule more reactive towards certain types of chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. The presence of the benzyloxy and difluoride groups could potentially affect properties such as solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride has been a subject of interest in synthetic and medicinal chemistry. Surmont et al. (2010) described a methodology for synthesizing 4-substituted 3,3-difluoropiperidines, including 4-benzyloxy-3,3-difluoropiperidine. This compound was converted to N-protected 3,3-difluoro-4,4-dihydroxypiperidine, highlighting its potential as a valuable building block in medicinal chemistry (Surmont et al., 2010). Additionally, Nimbalkar et al. (2018) utilized 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide in the synthesis of novel anti-tubercular compounds, demonstrating its application in developing new therapeutic agents (Nimbalkar et al., 2018).
Fluorescence Probes and Spectroscopic Studies
This compound's derivatives have also been employed in the design of fluorescence probes. Setsukinai et al. (2003) developed novel fluorescence probes to detect highly reactive oxygen species, using compounds related to this compound (Setsukinai et al., 2003). These probes were applied in living cells, showcasing their utility in biological and chemical applications.
Organic Synthesis and Complexation Studies
In the field of organic synthesis, this compound and its related compounds have been used in various complexation studies. Miyazaki et al. (1982) prepared benzyloxymethyl-12-crown-4, a derivative, and studied its alkali-cation complexing properties, indicating its potential in complexation chemistry (Miyazaki et al., 1982).
Future Directions
Properties
IUPAC Name |
3,3-difluoro-4-phenylmethoxypiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO.ClH/c13-12(14)9-15-7-6-11(12)16-8-10-4-2-1-3-5-10;/h1-5,11,15H,6-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJEDROPBFPFIHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1OCC2=CC=CC=C2)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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